Cas no 31408-23-8 (5-phenylpyrimidin-2-amine)

• Product Name: 5-phenylpyrimidin-2-amine
• CAS No: 31408-23-8
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD01646362
• CID: 916522
• PubChem ID: 12343511
• Update Time: 2025-04-19

5-phenylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-phenyl- (9CI)
• 5-phenylpyrimidin-2-amine
• 2-AMINO-5-PHENYLPYRIMIDINE
• 2-Pyrimidinamine, 5-phenyl-
• 5-phenyl-2-amino-pyrimidine
• 5-PHENYL-2-PYRIMIDINAMINE
• 5-Phenyl-pyrimidin-2-ylamin
• 5-phenyl-pyrimidin-2-ylamine
• AB09623
• AG-F-04689
• CTK1B9780
• SureCN398019
• 31408-23-8
• 2-Pyrimidinamine,5-phenyl-
• EN300-195327
• Z1013761006
• SCHEMBL398019
• CS-0160722
• AS-76746
• MFCD01646362
• AKOS003607036
• DTXSID60492447
• D94979
• 5-phenyl- Pyrimidin -2-amine
• DB-338733
• AE-473/31468057
• pyrimidine, 2-amino-5-phenyl-

• MDL： MFCD01646362
• Inchi： 1S/C10H9N3/c11-10-12-6-9(7-13-10)8-4-2-1-3-5-8/h1-7H,(H2,11,12,13)
• InChI Key： JYGOFGJNWGAPAN-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.07977
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines